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Abstract

6-Fluorosalicylic acid (CAS No. 67531-86-6), a fluorinated derivative of salicylic acid, has
emerged as a compound of interest for its potential applications as a key intermediate in the
synthesis of pharmaceuticals and agrochemicals.[1] This technical guide provides a
comprehensive overview of the discovery and history of 6-Fluorosalicylic acid, with a focus on
its synthesis, physicochemical properties, and spectroscopic data. Detailed experimental
protocols for its preparation are provided, along with a summary of its known characteristics.
While its biological activities are not yet extensively documented in peer-reviewed literature, its
structural similarity to other bioactive salicylic acid derivatives suggests potential for future
exploration in drug discovery and development.

Discovery and History

The documented history of 6-Fluorosalicylic acid is relatively recent. A key milestone in its
formal recognition is a 2011 patent (CN102320960A), which describes a preparation method
for the compound and explicitly states that it is a "novel compound which is not recorded in
existing literature".[2] This suggests that while the molecule may have been known
conceptually, its practical synthesis and characterization were not widely reported until this
time. The patent highlights its potential as a "very useful intermediate in the aspects of drugs,
pesticides, and the like".[2]
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Subsequent research and commercial availability have solidified its place as a building block in
organic synthesis. A notable study on the conformational analysis of 6-fluorosalicylic acid has
provided deeper insights into its structural properties and intramolecular interactions, further
contributing to the understanding of this molecule.[3]

Physicochemical Properties

6-Fluorosalicylic acid, also known as 2-Fluoro-6-hydroxybenzoic acid, is a white to light
yellow crystalline powder.[1] Its key physical and chemical properties are summarized in the

table below.
Property Value Reference
CAS Number 67531-86-6 [1]
Molecular Formula C7HsFO3 [1]
Molecular Weight 156.11 g/mol [1]
Melting Point 162 - 166 °C [1]

White to light yellow to light
Appearance [1]
orange powder to crystal

Purity > 98% (GC) [1]
2-Fluoro-6-hydroxybenzoic

Synonyms ” [1]
aci

Synthesis of 6-Fluorosalicylic Acid

The primary route for the synthesis of 6-Fluorosalicylic acid, as detailed in the patent literature,
involves the hydrolysis of 2,6-difluorobenzonitrile.[2] Below are the detailed experimental
protocols from two key patents.

Experimental Protocol from CN102320960A

This patent describes a two-step process involving the formation of a sodium 2,6-
difluorobenzoate solution followed by a pressurized reaction to yield 6-fluorosalicylic acid.[2]
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Step 1: Preparation of Sodium 2,6-difluorobenzoate solution

e To a 1L flask, add 139g of 2,6-difluorobenzonitrile, 100g of sodium hydroxide, and 5009 of
water.[2]

o Heat the mixture to reflux and maintain for 3 hours to obtain a sodium 2,6-difluorobenzoate
solution.[2]

Step 2: Synthesis of 6-Fluorosalicylic acid

Transfer the sodium 2,6-difluorobenzoate solution into a pressure autoclave.[2]

e Heat the solution to 150 °C and maintain for 5 hours, with the pressure controlled at 0.25
MPa.[2]

 After cooling, pour the reaction solution into a beaker and adjust the pH to 2-3 with
hydrochloric acid, which will cause a white solid to precipitate.[2]

» Perform suction filtration to collect the solid.[2]
e Wash the solid with cold water and then dry it.[2]

e Recrystallize the crude product from 300ml of toluene to obtain white crystals of 6-
fluorosalicylic acid.[2]

Quantitative Data:

e Yield: 80g[2]

Synthesis Workflow Diagram
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Synthesis Workflow of 6-Fluorosalicylic Acid

[

o

Step 1: Hydrolysis

G,G-Difluorobenzonitrila

Godium 2,6-difluorobenzoate solutioa

NaOH + H20

~

J

/Step 2: Nucleophilic Substitution & Purificatio

[Acidification (HCI, pH 2-3)

Grecipitation & FiltratiorD

Washing & Drying
[Recrystallization (TqueneD

=

~

n

Click to download full resolution via product page

Caption: Synthesis workflow for 6-Fluorosalicylic acid from 2,6-difluorobenzonitrile.
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Spectroscopic Data

The structural characterization of 6-Fluorosalicylic acid is supported by various spectroscopic
techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The 1H NMR spectrum of 6-Fluorosalicylic acid (in DMSO-d6) provides key information about
the proton environments in the molecule.[4]

Chemical Shift

Multiplicity Integration Assignment
(ppm)

Data not explicitly
provided in search

results

Note: While the availability of an NMR spectrum is confirmed, specific peak assignments were
not detailed in the provided search results. A full analysis would require direct examination of
the spectral data.

A study on the conformational analysis of 6-fluorosalicylic acid utilized HETCOR NMR
spectroscopy in benzene-d6 solution to detect a small but detectable correlation between 19F
and 1H(OOC), indicating an intramolecular F---H(OOC) hydrogen bond in one of its major
conformers.[3]

Infrared (IR) Spectroscopy

The ATR-IR spectrum of 6-Fluorosalicylic acid shows characteristic absorption bands
corresponding to its functional groups.[5]

Wavenumber (cm—?) Assignment

Data not explicitly provided in search results

Note: While the availability of an IR spectrum is confirmed, specific peak assignments were not
detailed in the provided search results.
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Potential Applications and Future Outlook

Currently, 6-Fluorosalicylic acid is primarily positioned as a valuable intermediate in organic
synthesis.[1][6] Its potential applications, as suggested by chemical suppliers and the initial
patent, lie in the following areas:

o Pharmaceutical Development: As a building block for the synthesis of more complex active
pharmaceutical ingredients (APIs), particularly anti-inflammatory and analgesic medications.
[1] The fluorine atom can enhance properties such as lipophilicity and metabolic stability.

e Agrochemicals: In the formulation of herbicides and fungicides, where fluorinated
compounds often exhibit enhanced efficacy.[1]

o Material Science: For the development of novel materials, leveraging its unique chemical
properties.[1]

It is important to note that while these applications are proposed, there is a lack of extensive
published research detailing the use of 6-Fluorosalicylic acid in specific drug development
pipelines or biological signaling pathway studies. Future research is needed to fully elucidate
its biological activity and validate its potential in these areas.

Conclusion

The discovery and formal documentation of 6-Fluorosalicylic acid are a relatively recent
development, with key synthetic methods being established in the early 2010s. While its history
is short, its availability has opened up new possibilities for its use as a versatile intermediate in
various fields of chemical synthesis. The detailed synthetic protocols and spectroscopic data
presented in this guide provide a solid foundation for researchers and scientists working with
this compound. The exploration of its biological properties remains a promising area for future
investigation, which could unlock its full potential in drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
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